Cas no 21473-41-6 (Thymidine, 3-butyl-(8CI,9CI))

• Product Name: Thymidine, 3-butyl-(8CI,9CI)
• CAS No: 21473-41-6
• MF: C₁₄H₂₂N₂O₅
• MW: 298.334884166718
• CID: 289644
• PubChem ID: 13845026
• Update Time: 2025-04-19

Thymidine, 3-butyl-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine, 3-butyl-(8CI,9CI)
• N3-Butylthymidine
• Thymidine, 3-butyl-
• 21473-41-6
• 3-Butylthymidine

• Inchi： 1S/C14H22N2O5/c1-3-4-5-15-13(19)9(2)7-16(14(15)20)12-6-10(18)11(8-17)21-12/h7,10-12,17-18H,3-6,8H2,1-2H3/t10-,11+,12+/m0/s1
• InChI Key： ODDLBRGJCSNGRI-QJPTWQEYSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=C(C)C(N(CCCC)C1=O)=O)O

Computed Properties

• Exact Mass: 298.15296
• Monoisotopic Mass: 298.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 90.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides